Cas no 2348294-08-4 (tert-butyl (2R)-2-amino-4,4,4-trifluorobutanoate)

Technical Introduction: tert-Butyl (2R)-2-amino-4,4,4-trifluorobutanoate is a chiral fluorinated building block widely used in pharmaceutical and agrochemical synthesis. The tert-butyl ester group enhances stability and solubility, facilitating handling and storage, while the (2R)-configuration ensures stereoselective applications. The trifluoromethyl moiety imparts unique electronic and lipophilic properties, making it valuable for modifying bioavailability and metabolic stability in drug candidates. This compound is particularly useful in peptidomimetics and protease inhibitor development. Its high purity and well-defined stereochemistry support reproducible results in asymmetric synthesis. The combination of fluorine substitution and ester protection offers versatility in further functionalization under mild conditions.

tert-butyl (2R)-2-amino-4,4,4-trifluorobutanoate structure

2348294-08-4 structure

Product Name:tert-butyl (2R)-2-amino-4,4,4-trifluorobutanoate

CAS No:2348294-08-4

MF:C₈H₁₄F₃NO₂

MW:213.197473049164

MDL:MFCD34602424

CID:5165020

PubChem ID:26985916

Update Time:2026-03-04

tert-butyl (2R)-2-amino-4,4,4-trifluorobutanoate Chemical and Physical Properties

Names and Identifiers

- (R)-2-Amino-4,4,4-trifluoro-butyric acid tert-butyl ester
- tert-butyl (2R)-2-amino-4,4,4-trifluorobutanoate
- MDL： MFCD34602424
- Inchi： 1S/C8H14F3NO2/c1-7(2,3)14-6(13)5(12)4-8(9,10)11/h5H,4,12H2,1-3H3/t5-/m1/s1
- InChI Key： TWAWKELJYPDHJO-RXMQYKEDSA-N
- SMILES： C(OC(C)(C)C)(=O)[C@H](N)CC(F)(F)F

tert-butyl (2R)-2-amino-4,4,4-trifluorobutanoate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
eNovation Chemicals LLC	Y1125913-500mg	(R)-2-Amino-4,4,4-trifluoro-butyric acid tert-butyl ester	2348294-08-4	95%	500mg	$2105	2024-07-28
eNovation Chemicals LLC	Y1125913-1g	(R)-2-Amino-4,4,4-trifluoro-butyric acid tert-butyl ester	2348294-08-4	95%	1g	$3225	2024-07-28
eNovation Chemicals LLC	Y1125913-5g	(R)-2-Amino-4,4,4-trifluoro-butyric acid tert-butyl ester	2348294-08-4	95%	5g	$11115	2024-07-28
Enamine	EN300-28273214-1g	tert-butyl (2R)-2-amino-4,4,4-trifluorobutanoate	2348294-08-4		1g	$2221.0	2023-09-09
Enamine	EN300-28273214-5g	tert-butyl (2R)-2-amino-4,4,4-trifluorobutanoate	2348294-08-4		5g	$6441.0	2023-09-09
Enamine	EN300-28273214-10g	tert-butyl (2R)-2-amino-4,4,4-trifluorobutanoate	2348294-08-4		10g	$9550.0	2023-09-09
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	15R0899-1g	(R)-2-Amino-4,4,4-trifluoro-butyric acid tert-butyl ester	2348294-08-4	96%	1g	¥25182.55	2024-04-18
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	15R0899-5g	(R)-2-Amino-4,4,4-trifluoro-butyric acid tert-butyl ester	2348294-08-4	96%	5g	¥86390.13	2024-04-18
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	15R0899-500mg	(R)-2-Amino-4,4,4-trifluoro-butyric acid tert-butyl ester	2348294-08-4	96%	500mg	¥16438.61	2024-04-18
Enamine	EN300-28273214-0.05g	tert-butyl (2R)-2-amino-4,4,4-trifluorobutanoate	2348294-08-4	95.0%	0.05g	$1866.0	2025-03-19